1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine

• Molecular Formula: C13H15F2N3
• Molecular Weight: 251.27 g/mol
• IUPAC Name: 1-(2,2-difluoroethyl)-N-(2-phenylethyl)pyrazol-4-amine
• InChI: InChI=1S/C13H15F2N3/c14-13(15)10-18-9-12(8-17-18)16-7-6-11-4-2-1-3-5-11/h1-5,8-9,13,16H,6-7,10H2
• InChI Key: XQBNISFCXIEKQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=CN(N=C2)CC(F)F

Description

1-(2,2-Difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine is a pyrazole-based compound characterized by its unique structural features: a pyrazole core substituted with a 2,2-difluoroethyl group at position 1 and a phenylethylamine moiety at position 4 (Figure 1). Its molecular formula is C₁₃H₁₅F₂N₃, with a molecular weight of 251.27 g/mol . The IUPAC name reflects its substitution pattern: 1-(2,2-difluoroethyl)-N-(2-phenylethyl)pyrazol-4-amine.

The compound's biological relevance stems from the pyrazole scaffold, known for anti-inflammatory, analgesic, and anticancer activities . Its synthesis typically involves multi-step alkylation and amination reactions starting from pyrazole precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine typically involves the reaction of 2,2-difluoroethylamine with 2-phenylethylhydrazine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of 1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine involves large-scale synthesis using automated reactors and continuous flow systems. The process is optimized to maximize yield and minimize waste. Quality control measures are implemented at various stages of production to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents for substitution reactions include halogens and alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Halogens, alkylating agents; reactions are conducted in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution may result in halogenated or alkylated products.

Scientific Research Applications

1-(2,2-Difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine is a chemical compound with a pyrazole ring substituted with a difluoroethyl group and a phenethyl amine moiety. It has a molecular formula of $C_{13}H_{15}F_2N_3$ and a molecular weight of approximately 245.26 g/mol. This compound's applications span several fields.

Potential Applications

• Medicinal Chemistry The unique structure of 1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine provides opportunities for research into potential applications in medicinal chemistry.
• Drug Development The combination of the difluoroethyl group and the phenylethyl moiety may confer unique properties that could be advantageous in drug development. Understanding the interactions of this compound with specific biological targets is crucial for developing effective drugs that leverage its unique properties.
• Interaction Studies Interaction studies of this compound focus on its binding affinity and selectivity towards specific biological targets, helping to elucidate its mechanism of action and potential therapeutic effects.
• Pharmaceuticals and Agrochemicals This compound has potential applications in pharmaceuticals and agrochemicals, indicating its versatility in research and development.

Mechanism of Action

The mechanism of action of 1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Phenylethyl vs. Benzyl : The phenylethyl group in the target compound provides enhanced π-π stacking interactions with aromatic residues in biological targets compared to benzyl-substituted analogues (e.g., N-benzyl derivatives) . This may improve binding affinity to receptors like kinase enzymes.
• Fluoroalkyl Chain Length: The difluoroethyl group confers greater metabolic stability than monofluoroethyl analogues (e.g., 1-(2-fluoroethyl)-5-methyl derivatives) due to reduced susceptibility to oxidative degradation .
• Methyl Substitution : Addition of a methyl group on the pyrazole ring (e.g., 5-methyl derivatives) can alter steric effects, modulating selectivity for enzyme active sites .

Physicochemical Properties

• Molecular Weight : Lower molecular weight analogues (e.g., 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride) exhibit faster renal clearance but reduced target engagement due to simpler structures .

Therapeutic Potential

• Anticancer Activity : The target compound’s structural complexity (phenylethyl + difluoroethyl) correlates with higher cytotoxicity in cancer cell lines compared to simpler pyrazoles like 1-(2,2-difluoroethyl)-N-(2-methylpropyl) derivatives .
• Anti-inflammatory Effects : Phenylethyl-substituted pyrazoles show superior COX-2 inhibition compared to furylmethyl or fluorophenyl analogues (e.g., N-(2-furylmethyl) derivatives) .

Biological Activity

1-(2,2-Difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine is a synthetic compound characterized by its unique pyrazole structure, which includes a difluoroethyl group and a phenethyl amine moiety. This compound has gained attention in medicinal chemistry due to its potential biological activities and interactions with various molecular targets.

• Molecular Formula: C13H15F2N3
• Molecular Weight: 245.26 g/mol
• IUPAC Name: 1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine

Structure

The compound features a pyrazole ring, which is known for its diverse biological activities, making it a valuable scaffold in drug design. The presence of the difluoroethyl group may enhance lipophilicity and bioavailability, while the phenethyl group could influence receptor binding and selectivity.

The biological activity of 1-(2,2-difluoroethyl)-N-(2-phenylethyl)-1H-pyrazol-4-amine is primarily attributed to its interaction with specific enzymes and receptors in biological systems. The difluoroethyl substituent is believed to improve the compound's binding affinity to target proteins, potentially leading to modulation of signaling pathways associated with various diseases.

Pharmacological Studies

Research indicates that compounds with similar structural features have been evaluated for their pharmacological properties:

• Inhibition of Kinases: Similar pyrazole derivatives have shown activity as selective inhibitors of p38 MAP kinase, which is involved in inflammatory responses and cancer progression .
• Antimicrobial Properties: Pyrazole compounds have been investigated for their antimicrobial activity against various pathogens, suggesting potential applications in treating infections .
• Anticancer Activity: Some derivatives have demonstrated cytotoxic effects on cancer cell lines, indicating their potential as anticancer agents.

Case Studies

Recent studies have highlighted the biological evaluation of related pyrazole compounds:

• A study on novel pyrazole derivatives revealed significant inhibition of cell proliferation in cancer models, with some compounds exhibiting IC50 values in the low micromolar range .
• Another investigation into the antimicrobial properties of pyrazole-based compounds found promising results against Gram-positive and Gram-negative bacteria, showcasing their potential as new antibiotics .

Comparative Analysis with Related Compounds

Compound Name	Unique Features	Biological Activity
1-(2,2-Difluoroethyl)-N-methyl-1H-pyrazol-4-amine	Methyl group instead of phenylethyl	Moderate kinase inhibition
1-(2,2-Difluoroethyl)-N-isobutyl-1H-pyrazol-4-amine	Isobutyl group adds steric bulk	Enhanced selectivity towards specific targets
1-(2-chloro-4-fluorophenyl)-1H-pyrazole	Chlorine substitution	Antimicrobial activity against specific pathogens

This table illustrates how variations in substituents can influence both the structure and biological activity of pyrazole derivatives.